1-(4-ethoxyphenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(4-phenylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H25N3O3/c1-2-28-19-10-8-18(9-11-19)25-21(26)16-20(22(25)27)24-14-12-23(13-15-24)17-6-4-3-5-7-17/h3-11,20H,2,12-16H2,1H3
• InChI Key: WIXMQYGUYSUFSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

1-(4-ethoxyphenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione, also known as EPPD, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinediones and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of 1-(4-ethoxyphenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain, which may contribute to its therapeutic effects. It has also been shown to affect the activity of various brain regions involved in emotional regulation and reward processing.

Advantages and Limitations for Lab Experiments

1-(4-ethoxyphenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione has several advantages for use in lab experiments, such as its high potency and selectivity for dopamine D2 and serotonin 5-HT1A receptors. However, its low solubility in water and poor pharmacokinetic properties may limit its use in in vivo studies.

Future Directions

There are several future directions for the study of 1-(4-ethoxyphenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione, such as improving its pharmacokinetic properties through structural modifications, studying its effects in human subjects, and investigating its potential use in the treatment of various psychiatric and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for use as a therapeutic agent.

Scientific Research Applications

1-(4-ethoxyphenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione has been studied for its potential therapeutic applications in various fields such as neurology, psychiatry, and addiction medicine. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. This compound has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models of addiction.